Cas no 1261867-99-5 (2-(Aminomethyl)-5-methylnaphthalene)

• Product Name: 2-(Aminomethyl)-5-methylnaphthalene
• CAS No: 1261867-99-5
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 4935923
• Update Time: 2025-06-15

2-(Aminomethyl)-5-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-methylnaphthalene
• (5-methylnaphthalen-2-yl)methanamine

• Inchi： 1S/C12H13N/c1-9-3-2-4-11-7-10(8-13)5-6-12(9)11/h2-7H,8,13H2,1H3
• InChI Key： RLGWDTIDXXGSOX-UHFFFAOYSA-N
• SMILES： NCC1C=CC2=C(C)C=CC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 2-(Aminomethyl)-5-methylnaphthalene

Comprehensive Overview of 2-(Aminomethyl)-5-methylnaphthalene (CAS No. 1261867-99-5): Properties, Applications, and Industry Insights

2-(Aminomethyl)-5-methylnaphthalene (CAS No. 1261867-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This naphthalene derivative, characterized by its aminomethyl functional group, exhibits unique chemical properties that make it valuable for synthesizing advanced intermediates. With the growing demand for high-purity fine chemicals, this compound is increasingly studied for its potential in drug discovery and functional material development.

The structural features of 2-(Aminomethyl)-5-methylnaphthalene include a naphthalene core substituted with both a methyl group and an aminomethyl moiety. This configuration enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring catalysis optimization. Recent studies highlight its role in constructing heterocyclic scaffolds, particularly in the synthesis of fluorescence probes and bioactive molecules—areas trending in 2024 pharmaceutical R&D.

From an industrial perspective, CAS 1261867-99-5 aligns with the green chemistry movement, as researchers investigate solvent-free synthesis routes. Questions like "How to improve yield in naphthalene derivative synthesis?" or "Sustainable methods for aminomethylation" reflect current user search trends, underscoring the need for eco-friendly protocols. The compound’s low toxicity profile (as per available data) further supports its adoption in bioconjugation applications.

Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying the purity of 2-(Aminomethyl)-5-methylnaphthalene, a frequent query among quality control professionals. Stability studies under varying pH and temperature conditions—common concerns in API formulation forums—demonstrate its robustness as a building block. Notably, its logP value (predicted) suggests favorable lipid membrane permeability, making it relevant to CNS drug design discussions.

Emerging applications include its use in organic electronics, where naphthalene derivatives contribute to charge transport materials. This connects to popular searches like "n-type semiconductor precursors" or "small molecule OLED materials". Patent analyses reveal innovative uses in photoresist compositions, addressing the semiconductor industry’s demand for high-resolution patterning agents.

For suppliers and distributors, proper storage conditions (recommended: inert atmosphere, -20°C) and packaging standards are crucial SEO keywords. The compound’s shelf-life extension strategies—often explored in peer-reviewed journals—help mitigate supply chain challenges. Regulatory compliance with REACH and FDA guidelines remains a top priority, as evidenced by frequent regulatory database searches.

In conclusion, 2-(Aminomethyl)-5-methylnaphthalene represents a versatile tool for modern chemistry. Its intersection with drug discovery, material science, and sustainable synthesis positions it as a compound of enduring scientific and commercial interest. Ongoing research into its structure-activity relationships promises to unlock further innovations across multiple industries.